molecular formula C25H24N2O2S B2549373 (Z)-N-(3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2,2-diphenylacetamide CAS No. 865162-44-3

(Z)-N-(3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2,2-diphenylacetamide

Cat. No. B2549373
CAS RN: 865162-44-3
M. Wt: 416.54
InChI Key: JJATUJJSERFEET-QPLCGJKRSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Benzo[d]thiazol-2(3H)-one derivatives are a class of organic compounds that have been studied for their potential biological activities . They are characterized by a benzo[d]thiazole core, which is a bicyclic system consisting of a benzene ring fused to a thiazole ring .


Synthesis Analysis

The synthesis of benzo[d]thiazol-2(3H)-one derivatives often involves the reaction of 2-aminothiophenol with various electrophiles . The resulting compounds can then be further functionalized to yield a wide range of derivatives .


Molecular Structure Analysis

The molecular structure of benzo[d]thiazol-2(3H)-one derivatives is characterized by a benzo[d]thiazole core, which can be functionalized with various groups to yield a wide range of derivatives .


Chemical Reactions Analysis

Benzo[d]thiazol-2(3H)-one derivatives can undergo a variety of chemical reactions, depending on the functional groups present . For example, they can participate in cycloaddition reactions to form triazole derivatives .


Physical And Chemical Properties Analysis

The physical and chemical properties of benzo[d]thiazol-2(3H)-one derivatives can vary widely, depending on their specific structure .

Scientific Research Applications

Antimycotic Applications

  • Antimycotic Efficacy : Studies on sertaconazole, an antimycotic compound with a different but related chemical structure, demonstrate its effectiveness in treating Pityriasis versicolor and superficial mycoses caused by Candida albicans, with high efficacy and safety profiles (Nasarre et al., 1992). This suggests that compounds with similar chemical functionalities might also hold potential for antimycotic applications.

Sedative Drug Research

  • Sedative Drugs and Abuse Liability : Research on various hypnotic drugs, including benzodiazepines and non-benzodiazepines, explores their abuse liability and potential adverse effects (Griffiths & Johnson, 2005). This area might be relevant if “(Z)-N-(3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2,2-diphenylacetamide” has or is suspected to have CNS activity.

Metabolism and Safety Profiles

  • Metabolism Studies : Investigations into the metabolism of pharmaceuticals, such as etozolin, a novel diuretic, provide insights into how similar compounds might be metabolized in the body, including potential metabolic pathways and the excretion of drug-related materials (Biamino, 1977). Understanding the metabolism and excretion of new chemical entities is crucial for assessing their safety and therapeutic potential.

Mechanism of Action

The mechanism of action of benzo[d]thiazol-2(3H)-one derivatives can vary widely, depending on their specific structure and the biological target they interact with .

Safety and Hazards

The safety and hazards associated with benzo[d]thiazol-2(3H)-one derivatives can vary widely, depending on their specific structure .

Future Directions

The future directions for research on benzo[d]thiazol-2(3H)-one derivatives could include the development of new synthetic methods, the exploration of their biological activities, and their potential applications in various fields .

properties

IUPAC Name

N-[3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]-2,2-diphenylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H24N2O2S/c1-2-29-18-17-27-21-15-9-10-16-22(21)30-25(27)26-24(28)23(19-11-5-3-6-12-19)20-13-7-4-8-14-20/h3-16,23H,2,17-18H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JJATUJJSERFEET-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOCCN1C2=CC=CC=C2SC1=NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H24N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

416.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.